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Compound of Interest

Methyl Azetidine-2-carboxylate
Compound Name:
Hydrochloride

Cat. No.: B177176

Essential Safety and Handling Guide for Methyl
Azetidine-2-carboxylate Hydrochloride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyl Azetidine-2-carboxylate
Hydrochloride. Following these procedures is essential for ensuring laboratory safety and
regulatory compliance.

Chemical Identifier:
o Name: Methyl Azetidine-2-carboxylate Hydrochloride

¢ Synonyms: (R)-Methyl Azetidine-2-carboxylate Hydrochloride, methyl (2R)-azetidine-2-
carboxylate hydrochloride, (R)-METHYL AZETIDINE-2-CARBOXYLATE HCL|[1]

e CAS Number: 69684-69-1[2]

Hazard Identification and Classification

Methyl Azetidine-2-carboxylate Hydrochloride is classified as a hazardous substance. All
personnel must be aware of its potential risks before handling.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

Signal Word Warning

Data sourced from multiple safety data sheets.[1][3][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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Body Part

Required PPE

Specifications

Eyes/Face

Safety goggles and/or a full-

face shield.

Must provide a complete seal
around the eyes. A face shield
is required when there is a

significant risk of splashing.[5]

[6]7]

Skin/Body

Chemical-resistant lab coat or

suit and closed-toe shoes.

A chemical-resistant suit and
rubber boots are
recommended for large
quantities or potential for
significant exposure.[5]
Routinely wash work clothing

to remove contaminants.[5]

Hands

Chemical-resistant gloves.

Nitrile or neoprene gloves are
suitable. Always check for
leaks or tears before use and
wash hands thoroughly after
handling.[8][9]

Respiratory

Use in a well-ventilated area is
required. A respirator may be
necessary if dust or aerosols

are generated.

Work should be conducted in a
chemical fume hood.[10] If a
respirator is needed, use an
approved full-face respirator
with an acid gas vapor

cartridge.[5]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

e Ensure a chemical fume hood is operational and available.[10]

» Verify that an eyewash station and safety shower are accessible and unobstructed.[1][11]
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o Designate a specific area for handling Methyl Azetidine-2-carboxylate Hydrochloride.
2. Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

3. Handling the Chemical:

o Handle the substance exclusively within the chemical fume hood to minimize inhalation
exposure.[10]

» Avoid direct contact with skin, eyes, and clothing.[1][4]

o Use spark-proof tools and take precautionary measures against static discharge if the
compound is determined to be flammable.[8][12]

» Keep the container tightly closed when not in use.[1][4]
4. Emergency Procedures:

« In case of skin contact: Immediately flush the affected area with plenty of water for at least
15 minutes and remove contaminated clothing.[6] If skin irritation occurs, seek medical
attention.[1]

» In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][4]

« |If swallowed: Rinse mouth. Do NOT induce vomiting.[5] Seek immediate medical attention.

Disposal Plan

Proper disposal of Methyl Azetidine-2-carboxylate Hydrochloride and any contaminated
materials is critical to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

e Collect all waste material, including unused product and contaminated consumables (e.g.,
gloves, wipes), in a designated and clearly labeled hazardous waste container.[13]

e The container must be chemically resistant and have a secure, leak-proof lid.[13]
2. Waste Storage:

» Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.[6][13]

3. Waste Disposal:

» Dispose of the contents and container in accordance with all local, regional, and national
hazardous waste regulations.[1][4]

e This must be done through a licensed hazardous waste disposal company.[13] Do not pour
down the drain.

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Methyl Azetidine-2-carboxylate

Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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